Cas no 1807082-63-8 (3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde)

• Product Name: 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde
• CAS No: 1807082-63-8
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4868202
• Update Time: 2025-05-24

3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO/c1-4-2-12-5(3-13)7(9)6(4)8(10)11/h2-3,8H,1H3
• InChI Key： BKNMVWYOHAADSK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=CC(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde

3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde (CAS No. 1807082-63-8) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer distinct chemical and biological properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a focal point in contemporary research.

The pyridine ring serves as the core structure of this molecule, providing a rigid framework for the substitution of functional groups. The presence of a chlorine atom at the 3-position introduces electron-withdrawing effects, enhancing the reactivity of the molecule in certain chemical transformations. Meanwhile, the difluoromethyl group at the 4-position contributes to the molecule's stability and potential bioavailability due to its fluorinated nature. The methyl group at the 5-position adds further complexity to the structure, influencing both physical and chemical properties.

Recent studies have highlighted the importance of 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde in drug discovery. Its aldehyde functional group at position 2 is particularly valuable for forming imine bonds, which are crucial in peptide synthesis and drug delivery systems. Researchers have explored its potential as a building block for constructing bioactive molecules, such as kinase inhibitors and anticancer agents. The compound's ability to undergo various cross-coupling reactions has further expanded its utility in medicinal chemistry.

In the field of agrochemistry, this compound has shown promise as a precursor for herbicides and fungicides. Its unique structure allows for selective interactions with biological targets, minimizing off-target effects. For instance, studies have demonstrated its effectiveness in inhibiting key enzymes involved in plant pathogenesis, making it a candidate for developing environmentally friendly pesticides.

The synthesis of 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also investigated its stability under various storage conditions, ensuring its suitability for long-term use in industrial applications.

From a structural perspective, the molecule exhibits interesting electronic properties due to the interplay of its substituents. Computational studies have revealed that the chlorine atom and difluoromethyl group significantly influence the molecule's electron distribution, affecting its reactivity in both acidic and basic environments. These insights have guided researchers in optimizing reaction pathways for synthesizing related compounds with tailored properties.

In conclusion, 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-carboxaldehyde (CAS No. 1807082-63-8) stands as a versatile compound with vast potential across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in advancing modern chemistry and biology. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its role in scientific innovation is expected to grow significantly.